2-(Allyloxy(4-ethoxyphenyl)methyl)-4-bromo-1-chlorobenzene

• Molecular Formula: C18H18BrClO2
• Molecular Weight: 381.7 g/mol
• IUPAC Name: 4-bromo-1-chloro-2-[(4-ethoxyphenyl)-prop-2-enoxymethyl]benzene
• InChI: InChI=1S/C18H18BrClO2/c1-3-11-22-18(16-12-14(19)7-10-17(16)20)13-5-8-15(9-6-13)21-4-2/h3,5-10,12,18H,1,4,11H2,2H3
• InChI Key: KZGQDZDMLXLNDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=C(C=CC(=C2)Br)Cl)OCC=C

Description

2-(Allyloxy(4-ethoxyphenyl)methyl)-4-bromo-1-chlorobenzene is a useful research compound. Its molecular formula is C18H18BrClO2 and its molecular weight is 381.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suitable reaction flask was charged (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanol (2.93 mmoles; 1.00 g) and tetrahydrofuran (122.89 mmoles; 10.00 mL; 8.86 g) to afford a clear solution. Sodium hydride (8.14 mmoles; 325.61 mg) was then added in small portions to minimize the rate of hydrogen gas evolution. The reaction was stirred for approximately 30 minutes at room temperature, and then allyl bromide (8.55 mmoles; 0.740 mL; 1.03 g) was added slowly. The reaction was allowed to stir at room temperature until completion (as determined by GCMS analysis). To the reaction mixture was then added 1N hydrochloric acid (10 mL) and ethyl acetate (20 mL). The layers were shaken together, allowed to settle and then were separated. The organic phase was washed with saturated aqueous sodium chloride (10 mL) and then was dried over magnesium sulfate, filtered and concentrated to provide the crude product (1.07 g). The crude oil was purified by flash chromatography on silica gel eluting with a gradient of 0 to 5% ethyl acetate in hexanes to afford 858 mg of product as a clear oil (77% yield).